Cas no 27570-38-3 (Withanone)

• Product Name: Withanone
• CAS No: 27570-38-3
• Molecular Formula: C₂₈H₃₈O₆
• Molecular Weight: 470.59772
• MDL: MFCD09264639
• CID: 282793
• PubChem ID: 329769962

Withanone Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,17,22-trihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)-
• withanone
• WITHANONE(AS)
• WITHANONE(SH)
• (5a,6a,7a,22R)-6,7-Epoxy-5,17,22-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid d-lactone
• NSC 179884
• WITHANONE(SH)(NEW)
• (22R)-6α,7α-Epoxy-5,17,22-trihydroxy-1-oxo-5α-ergosta-2,24-dien-26-oic acid δ-lactone
• A,7
• 27570-38-3
• (22R)-5alpha,17alpha-Dihydroxy-6alpha,7alpha
• SCHEMBL2234025
• (1S, 2S, 4S, 5R, 10R, 11S, 14S, 15S, 18S)-15-[(1R)-1-[(2R)-4, 5-dimethyl-6-oxo-2, 3-dihydropyran-2-yl]ethyl]-5, 15-dihydroxy-10, 14-dimethyl-3-oxapentacyclo[9.7.0.02, 4.05, 10.014, 18]octadec-7-en-9-one
• CS-0107490
• CBA57038
• UNII-GY036XA633
• CHEMBL516703
• HY-129692
• (5.ALPHA.,6.ALPHA.,7.ALPHA.,22R)-5,17-DIHYDROXY-6,7:22,26-DIEPOXYERGOSTA-2,24-DIENE-1,26-DIONE
• AKOS040762509
• A:22,26-diepoxyergosta-2,24-diene-1,26-dione
• Q27279346
• DTXSID40950237
• Withanone, analytical standard
• 6,7-epoxy-5,17-dihydroxy-1-oxowitha-2,24-dienolide
• 15-[1-(4,5-Dimethyl-6-oxo-2,3-dihydropyran-2-yl)ethyl]-5,15-dihydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• (1S,2S,4S,5R,10R,11S,14S,15S,18S)-15-[(1R)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-5,15-dihydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• (22R)-5
• A-Dihydroxy-6
• (5alpha,6alpha,7alpha,22R)-5,17-Dihydroxy-6,7:22,26-diepoxyergosta-2,24-diene-1,26-dione
• A,17
• GY036XA633
• MS-28706
• NSC-179884
• BDBM50599324
• 6,7-Epoxy-5,17-dihydroxy-1-oxowitha-2,24-dienolide; (5α,6α,7α,17αOH,22R)-form
• CHEBI:182889
• FT-0778137
• NSC179884
• F82487
• compound 11 [PMID: 30776236]
• CHEBI:231685
• DA-68707
• (1S,2S,4S,5R,10R,11S,14S,15S,18S)-15-((1R)-1-((2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl)ethyl)-5,15-dihydroxy-10,14-dimethyl-3-oxapentacyclo(9.7.0.02,4.05,10.014,18)octadec-7-en-9-one
• compound 11 (PMID: 30776236)
• GTPL13098
• (22R)-5alpha,17alpha-Dihydroxy-6alpha,7alpha:22,26-diepoxyergosta-2,24-diene-1,26-dione
• WITHANONE (CONSTITUENT OF ASHWAGANDHA ROOT)

• MDL： MFCD09264639
• InChIKey： FAZIYUIDUNHZRG-PCTWTJKKSA-N
• Inchi： InChI=1S/C28H38O6/c1-14-13-19(33-24(30)15(14)2)16(3)27(31)12-9-17-21-18(8-11-25(17,27)4)26(5)20(29)7-6-10-28(26,32)23-22(21)34-23/h6-7,16-19,21-23,31-32H,8-13H2,1-5H3/t16-,17+,18+,19-,21?,22+,23+,25+,26+,27+,28+/m1/s1
• SMILES： CC1=C(C)C(=O)O[C@@H]([C@H]([C@]2(CC[C@H]3C4[C@H](CC[C@]23C)[C@@]2(C)C(C=CC[C@]2(O)[C@H]2O[C@@H]42)=O)O)C)C1

Computed Properties

• Exact Mass: 470.26700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 470.267
• Heavy Atom Count: 34
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4A^2

Experimental Properties

• LogP: 3.49540
• PSA: 96.36000
• Refractive Index: 1.587
• Boiling Point: 653.7°Cat760mmHg
• Flash Point: Degrees Fahrenheit:420.8°F
  Degrees Celsius:216°C
  
• Density: 1.264

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives